8-(1H-Inden-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one

• CAS No.: 62620-99-9
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 8-(1H-inden-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• InChI: InChI=1S/C23H25N3O/c27-22-23(26(17-24-22)21-8-2-1-3-9-21)10-12-25(13-11-23)16-18-14-19-6-4-5-7-20(19)15-18/h1-9,14H,10-13,15-17H2,(H,24,27)
• InChI Key: XITQRZRMZGHXFN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)CC4=CC5=CC=CC=C5C4

Description

8-(1H-Inden-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one is a useful research compound. Its molecular formula is C23H25N3O and its molecular weight is 359.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Crude 8-(1H-inden-2-ylcarbonyl)-1-phenyl-1,3,8-triazaspiro-[4.5]decan-4-one (11.4g) is dissolved in dry pyridine (250 ml), treated with sodium borohydride (6.0g), and the resulting mixture is refluxed for 16 hours under a nitrogen atmosphere. The pyridine solution is cooled, poured into 2 liters of ice water, stirred for 1 hour and the precipitates filtered off. The crude product is dissolved in chloroform and washed with water and saturated sodium bicarbonate solution. Concentration of the dried chloroform solution gives a crude solid which is a mixture of compounds. Column chromatography through silica gel using ethyl acetate followed by high pressure liquid chromatography with 4:1 ethyl acetate/hexane gives 1.3g of the title compound, melting point 184°14 186° C.